(5-Methoxypyridin-2-yl)methanamine dihydrochloride

• CAS No.: 1956322-69-2
• Molecular Formula: C7H12Cl2N2O
• Molecular Weight: 211.09 g/mol
• IUPAC Name: (5-methoxypyridin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C7H10N2O.2ClH/c1-10-7-3-2-6(4-8)9-5-7;;/h2-3,5H,4,8H2,1H3;2*1H
• InChI Key: AIUMMIOUERUMBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)CN.Cl.Cl

Description

(5-Methoxypyridin-2-yl)methanamine dihydrochloride: is a chemical compound with the molecular formula C7H12Cl2N2O and a molecular weight of 211.09 g/mol . It is a heterocyclic building block used in various chemical syntheses and research applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5-Methoxypyridin-2-yl)methanamine dihydrochloride typically involves the reaction of 5-methoxypyridine with formaldehyde and ammonium chloride under controlled conditions . The reaction is carried out in a solvent such as ethanol or methanol, and the product is isolated by crystallization or precipitation.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and purification systems to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: (5-Methoxypyridin-2-yl)methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products: The major products formed from these reactions include N-oxides, reduced amine derivatives, and various substituted pyridine compounds .

Scientific Research Applications

Chemistry: In chemistry, (5-Methoxypyridin-2-yl)methanamine dihydrochloride is used as a building block for the synthesis of more complex heterocyclic compounds .

Biology: In biological research, it is used to study the interactions of pyridine derivatives with biological molecules and their potential biological activities .

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a precursor for drug development .

Industry: In the industrial sector, it is used in the synthesis of agrochemicals, pharmaceuticals, and other fine chemicals .

Mechanism of Action

The mechanism of action of (5-Methoxypyridin-2-yl)methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects . The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

• (5-Methoxypyridin-2-yl)methanol
• (5-Methoxypyridin-2-yl)acetic acid
• (5-Methoxypyridin-2-yl)amine

Comparison: Compared to these similar compounds, (5-Methoxypyridin-2-yl)methanamine dihydrochloride is unique due to its specific functional group (methanamine) and its dihydrochloride salt form, which can influence its solubility, reactivity, and biological activity .